Cas no 1980048-79-0 (2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate)

• Product Name: 2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate
• CAS No: 1980048-79-0
• MDL: MFCD28334340
• CID: 4632526
• Update Time: 2025-05-28

2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate

• MDL： MFCD28334340

Additional information on 2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate

Recent Advances in the Study of 2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate (CAS: 1980048-79-0)

The compound 2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate (CAS: 1980048-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique fluorinated structure and potential applications in drug delivery and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, properties, and potential biomedical applications.

Recent studies have highlighted the compound's exceptional stability and lipophilicity, attributed to its perfluorinated alkyl chains. These properties make it an attractive candidate for use as a solvent or carrier in pharmaceutical formulations, particularly for drugs with poor aqueous solubility. A 2023 study published in the Journal of Fluorine Chemistry demonstrated that this carbonate derivative exhibits remarkable thermal stability and resistance to hydrolysis, which are critical for its application in controlled-release drug delivery systems.

In addition to its pharmaceutical potential, research has explored the compound's role in material science. A team at the University of Tokyo reported in Advanced Materials that 2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate can be used as a precursor for the synthesis of fluorinated polymers with unique surface properties. These polymers exhibit low surface energy and high chemical resistance, making them suitable for coatings in biomedical devices and implants.

Another significant area of investigation involves the compound's potential as a bioimaging agent. Due to its high fluorine content, it has been explored as a contrast agent for ¹⁹F magnetic resonance imaging (MRI). Preliminary studies, such as those conducted by researchers at MIT and published in Chemical Communications, suggest that the compound's fluorine atoms provide a strong MRI signal, enabling high-resolution imaging of targeted tissues. However, further in vivo studies are needed to assess its biocompatibility and pharmacokinetics.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of this compound. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. Current methods often involve multi-step reactions with stringent conditions, which may limit its commercial viability.

In conclusion, 2,2,3,3,4,4,4-Heptafluorobutyl 4,4,5,5,5-pentafluoropentyl carbonate (CAS: 1980048-79-0) represents a versatile compound with significant potential in pharmaceuticals, materials science, and bioimaging. Ongoing research aims to address synthesis challenges and further explore its biomedical applications, paving the way for its eventual translation into clinical and industrial use.